ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate

• IUPAC Name: ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate
• InChI: InChI=1S/C17H17ClN2O3/c1-3-13-15(17(21)22-4-2)14(12(9-19)16(20)23-13)10-6-5-7-11(18)8-10/h5-8,14H,3-4,20H2,1-2H3
• InChI Key: YKTBLRVVCPWMRQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(C(=C(O1)N)C#N)C2=CC(=CC=C2)Cl)C(=O)OCC
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

Ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate is a chemical compound that belongs to the pyran family. It is a yellow crystalline solid that has been extensively studied for its potential use in medicinal chemistry. This compound has a unique chemical structure that makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate is not fully understood. However, it is believed to exert its biological effects by inhibiting various enzymes and proteins involved in cellular processes.
Biochemical and Physiological Effects:
Ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to possess antioxidant, anti-inflammatory, and analgesic properties. This compound has also been shown to inhibit the growth of cancer cells and to induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate in lab experiments is its unique chemical structure, which makes it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research involving ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate. Some of these directions include:
1. Further investigation of the mechanism of action of this compound.
2. Development of new drug delivery systems using ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate.
3. Exploration of the potential use of this compound in the treatment of various diseases, including cancer and inflammatory disorders.
4. Investigation of the potential use of this compound as a diagnostic tool for detecting certain diseases.
5. Development of new synthetic methods for the production of ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate.
In conclusion, ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate is a promising compound that has been extensively studied for its potential use in medicinal chemistry. This compound has a unique chemical structure and exhibits a wide range of biological activities. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate can be achieved using various methods. One of the most common methods involves the reaction of ethyl cyanoacetate with 3-chlorobenzaldehyde, followed by the addition of ammonium acetate and ethylamine. The reaction mixture is then refluxed in ethanol to yield the desired compound.

Scientific Research Applications

Ethyl 6-amino-4-(3-chlorophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate has been extensively studied for its potential use in medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antimicrobial, antifungal, and antitumor properties. This compound has also been investigated for its potential use as a drug delivery system.